N-(2-hydroxypropyl)naphthalene-2-carboxamide

• IUPAC Name: N-(2-hydroxypropyl)naphthalene-2-carboxamide
• InChI: InChI=1S/C14H15NO2/c1-10(16)9-15-14(17)13-7-6-11-4-2-3-5-12(11)8-13/h2-8,10,16H,9H2,1H3,(H,15,17)
• InChI Key: YZWWHQNOWLIPIR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC2=CC=CC=C2C=C1)O
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

N-(2-hydroxypropyl)naphthalene-2-carboxamide, also known as HPN-07, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of naphthalene carboxamides, which have been shown to have various biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-hydroxypropyl)naphthalene-2-carboxamide is not fully understood. However, it has been suggested that it may exert its therapeutic effects by modulating various signaling pathways involved in inflammation, oxidative stress, and neuroprotection.
Biochemical and Physiological Effects
N-(2-hydroxypropyl)naphthalene-2-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes. Furthermore, it has been shown to have neuroprotective effects by promoting the survival of neurons and reducing neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxypropyl)naphthalene-2-carboxamide in lab experiments is that it has been shown to be relatively safe and non-toxic. Additionally, it has been shown to have a high degree of stability, which makes it suitable for long-term storage. However, one limitation is that its solubility in water is relatively low, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-(2-hydroxypropyl)naphthalene-2-carboxamide. One potential direction is to further investigate its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases. Another potential direction is to investigate its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of N-(2-hydroxypropyl)naphthalene-2-carboxamide involves the reaction of 2-naphthoic acid with 2-aminoethanol in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain a white crystalline solid.

Scientific Research Applications

N-(2-hydroxypropyl)naphthalene-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. These properties make it a promising candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.